Cas no 155380-11-3 (methyl 2-(4-(hydroxymethyl)phenyl)acetate)

• Product Name: methyl 2-(4-(hydroxymethyl)phenyl)acetate
• CAS No: 155380-11-3
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• MDL: MFCD08061910
• CID: 1011378
• PubChem ID: 12575321
• Update Time: 2025-06-25

methyl 2-(4-(hydroxymethyl)phenyl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(4-(hydroxymethyl)phenyl)acetate
• methyl 2-[4-(hydroxymethyl)phenyl]acetate
• methyl 4-(hydroxymethyl)phenylacetate
• Benzeneacetic acid, 4-(hydroxymethyl)-, methyl ester
• methyl [4-(hydroxymethyl)phenyl]acetate
• methyl p-hydroxymethylphenylacetate
• DTXSID80503105
• MFCD08061910
• DB-297993
• (4-hydroxymethyl-phenyl)-acetic acid methyl ester
• SY059601
• CS-0187457
• SCHEMBL112297
• 155380-11-3
• LLDQUDYCTIKKFV-UHFFFAOYSA-N
• AKOS006287393
• methyl2-(4-(hydroxymethyl)phenyl)acetate
• A907332
• EN300-311334
• E77966

• MDL： MFCD08061910
• Inchi： 1S/C10H12O3/c1-13-10(12)6-8-2-4-9(7-11)5-3-8/h2-5,11H,6-7H2,1H3
• InChI Key： LLDQUDYCTIKKFV-UHFFFAOYSA-N
• SMILES： O(C)C(CC1C=CC(CO)=CC=1)=O

Computed Properties

• Exact Mass: 180.07866
• Monoisotopic Mass: 180.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53

methyl 2-(4-(hydroxymethyl)phenyl)acetate Security Information

• Storage Condition：(BD460077)

Additional information on methyl 2-(4-(hydroxymethyl)phenyl)acetate

Chemical Overview of CAS No. 155380-11-3: Methyl 2-(4-(Hydroxymethyl)Phenyl)Acetate

Methyl 2-(4-(hydroxymethyl)phenyl)acetate, identified by the CAS registry number 155380-11-3, is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and specialty chemicals. This compound is characterized by its unique structure, which combines a methyl ester group with a hydroxymethyl-substituted phenyl ring. The presence of both the hydroxymethyl and acetate groups imparts it with a range of functional properties that make it an essential intermediate in many synthetic processes.

Recent studies have highlighted the potential of methyl 2-(4-(hydroxymethyl)phenyl)acetate in drug delivery systems. Researchers have explored its ability to act as a prodrug carrier, where the hydroxymethyl group can be modified to target specific receptors or enzymes. This innovation has opened new avenues for developing more efficient and less toxic therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound could enhance the bioavailability of anticancer drugs by modulating their pharmacokinetic profiles.

The synthesis of CAS No. 155380-11-3 typically involves multi-step organic reactions, often utilizing Friedel-Crafts acylation or related methodologies to introduce the acetate group onto the aromatic ring. The hydroxymethyl substitution is achieved through nucleophilic aromatic substitution or other directed metallation techniques. These methods have been optimized in recent years to improve yield and purity, making large-scale production more feasible.

In terms of applications, methyl 2-(4-(hydroxymethyl)phenyl)acetate serves as an intermediate in the synthesis of various biologically active compounds. For example, it is used in the preparation of certain antibiotics and antifungal agents where its structural flexibility allows for the incorporation of diverse functional groups. Additionally, it has found use in agrochemicals, particularly as a precursor for herbicides and insecticides, due to its ability to interact with specific biochemical pathways in pests.

The environmental impact of this compound has also been a subject of recent research. Studies have shown that under certain conditions, methyl 2-(4-(hydroxymethyl)phenyl)acetate can undergo biodegradation through microbial action, reducing its persistence in aquatic systems. This finding is crucial for assessing its safety profile and ensuring sustainable practices in its industrial use.

In conclusion, methyl 2-(4-(hydroxymethyl)phenyl)acetate (CAS No. 155380-11-3) is a compound with multifaceted applications and ongoing research interest. Its structural features make it an invaluable tool in synthetic chemistry, while advancements in its synthesis and application continue to expand its utility across various industries.